Cas no 1393525-11-5 ()

• CAS No: 1393525-11-5
• MF: C₅H₇ClN₂
• MW: 130.575479745865
• CID: 6767309
• PubChem ID: 70526769
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C5H7ClN2/c1-5-2-3-8(4-6)7-5/h2-3H,4H2,1H3
• InChI Key： PACYZGOFAIRWBQ-UHFFFAOYSA-N
• SMILES： ClCN1C=CC(C)=N1

Computed Properties

• Exact Mass: 130.0297759g/mol
• Monoisotopic Mass: 130.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles